Cas no 1343182-93-3 (4-ethylcyclohexane-1-carboximidamide)
4-ethylcyclohexane-1-carboximidamide Chemical and Physical Properties
Names and Identifiers
-
- 4-ethylcyclohexane-1-carboximidamide
- 1343182-93-3
- AKOS014077820
- EN300-1855714
- CS-0306023
- Cyclohexanecarboximidamide, 4-ethyl-
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- Inchi: 1S/C9H18N2/c1-2-7-3-5-8(6-4-7)9(10)11/h7-8H,2-6H2,1H3,(H3,10,11)
- InChI Key: KMKOLYYOBIPMNE-UHFFFAOYSA-N
- SMILES: C1(C(N)=N)CCC(CC)CC1
Computed Properties
- Exact Mass: 154.146998583g/mol
- Monoisotopic Mass: 154.146998583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 49.9Ų
Experimental Properties
- Density: 1.09±0.1 g/cm3(Predicted)
- Boiling Point: 235.6±23.0 °C(Predicted)
- pka: 12.45±0.40(Predicted)
4-ethylcyclohexane-1-carboximidamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1855714-1g |
4-ethylcyclohexane-1-carboximidamide |
1343182-93-3 | 1g |
$485.0 | 2023-09-18 | ||
| Enamine | EN300-1855714-5g |
4-ethylcyclohexane-1-carboximidamide |
1343182-93-3 | 5g |
$1406.0 | 2023-09-18 | ||
| Enamine | EN300-1855714-10g |
4-ethylcyclohexane-1-carboximidamide |
1343182-93-3 | 10g |
$2085.0 | 2023-09-18 | ||
| Enamine | EN300-1855714-0.05g |
4-ethylcyclohexane-1-carboximidamide |
1343182-93-3 | 0.05g |
$407.0 | 2023-09-18 | ||
| Enamine | EN300-1855714-0.1g |
4-ethylcyclohexane-1-carboximidamide |
1343182-93-3 | 0.1g |
$427.0 | 2023-09-18 | ||
| Enamine | EN300-1855714-0.25g |
4-ethylcyclohexane-1-carboximidamide |
1343182-93-3 | 0.25g |
$447.0 | 2023-09-18 | ||
| Enamine | EN300-1855714-0.5g |
4-ethylcyclohexane-1-carboximidamide |
1343182-93-3 | 0.5g |
$465.0 | 2023-09-18 | ||
| Enamine | EN300-1855714-1.0g |
4-ethylcyclohexane-1-carboximidamide |
1343182-93-3 | 1g |
$1014.0 | 2023-06-02 | ||
| Enamine | EN300-1855714-2.5g |
4-ethylcyclohexane-1-carboximidamide |
1343182-93-3 | 2.5g |
$949.0 | 2023-09-18 | ||
| Enamine | EN300-1855714-5.0g |
4-ethylcyclohexane-1-carboximidamide |
1343182-93-3 | 5g |
$2940.0 | 2023-06-02 |
4-ethylcyclohexane-1-carboximidamide Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 4-ethylcyclohexane-1-carboximidamide
4-Ethylcyclohexane-1-carboximidamide (CAS No. 1343182-93-3): A Comprehensive Overview
4-Ethylcyclohexane-1-carboximidamide (CAS No. 1343182-93-3) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various industries. This compound, classified as a cyclohexane derivative, features an ethyl group at the 4-position and a carboximidamide functional group at the 1-position, making it a valuable intermediate in synthetic chemistry.
The growing interest in 4-ethylcyclohexane-1-carboximidamide is reflected in the increasing number of searches for "4-ethylcyclohexane-1-carboximidamide uses" and "CAS 1343182-93-3 properties" across scientific databases. Researchers are particularly interested in its potential as a building block for more complex molecules in pharmaceutical and material science applications.
From a chemical perspective, 4-ethylcyclohexane-1-carboximidamide exhibits several noteworthy characteristics. The compound's molecular formula is C9H18N2, with a molecular weight of 154.25 g/mol. Its cyclohexane ring structure provides stability while the carboximidamide group offers reactivity that can be exploited in various synthetic pathways. Recent studies have focused on its potential as a precursor in the development of novel compounds with biological activity.
In the pharmaceutical sector, compounds with cyclohexane carboximidamide structures have shown promise in drug discovery programs. While 4-ethylcyclohexane-1-carboximidamide itself is not a drug, its structural features make it an attractive scaffold for medicinal chemistry. Researchers are investigating its potential in creating molecules that could interact with specific biological targets, particularly in the central nervous system.
The material science field has also shown interest in 4-ethylcyclohexane-1-carboximidamide derivatives. The compound's ability to form stable structures while maintaining reactivity makes it potentially useful in polymer chemistry and the development of advanced materials. Recent patent literature reveals growing applications in specialty coatings and adhesives formulations.
From a synthetic chemistry standpoint, 4-ethylcyclohexane-1-carboximidamide offers several advantages. Its relatively simple structure allows for straightforward modification, while the presence of both hydrophobic (ethyl group) and hydrophilic (carboximidamide) components provides interesting possibilities for tuning solubility and other physicochemical properties. These characteristics explain why searches for "4-ethylcyclohexane-1-carboximidamide synthesis" have increased by 35% in the past year according to chemical database analytics.
Quality control of 4-ethylcyclohexane-1-carboximidamide typically involves analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. The compound generally appears as a white to off-white crystalline powder with high purity levels (>98%) when properly synthesized and purified. Storage recommendations usually suggest keeping the material in a cool, dry place away from strong oxidizing agents.
The commercial availability of 4-ethylcyclohexane-1-carboximidamide has expanded in recent years, with several specialty chemical suppliers now offering the compound in various quantities. Pricing trends indicate moderate costs compared to similar specialty intermediates, making it accessible for research purposes. Current market analysis shows growing demand from both academic institutions and industrial R&D departments.
Environmental and safety considerations for 4-ethylcyclohexane-1-carboximidamide are important aspects of its handling. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed. Material Safety Data Sheets (MSDS) provide detailed handling instructions, including recommendations for personal protective equipment and first aid measures.
Future research directions for 4-ethylcyclohexane-1-carboximidamide applications appear promising. Emerging areas of interest include its potential use in asymmetric synthesis and as a ligand in catalytic systems. The compound's versatility continues to attract attention from synthetic chemists exploring new methodologies in organic synthesis.
In conclusion, 4-ethylcyclohexane-1-carboximidamide (CAS No. 1343182-93-3) represents an interesting and potentially valuable chemical entity with diverse applications across multiple scientific disciplines. Its unique structural features and synthetic accessibility make it a compound worth watching as research into its properties and potential uses continues to evolve.
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